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Compound of Interest

Compound Name: LY456236

Cat. No.: B1663794 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical compound LY456236. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with standard environmental regulations.

LY456236, with CAS number 145821-59-6, is not classified as a hazardous substance or

mixture according to the provided safety data sheets[1][2]. However, it is imperative to follow

standard laboratory procedures for chemical waste disposal to maintain a safe working

environment.

Chemical and Physical Properties Summary
A summary of the key properties of LY456236 is provided in the table below.

Property Value

Formula C₂₀H₂₅NO₂S₂ · HCl

Molecular Weight 412.01 g/mol

Appearance Solid

Solubility Not miscible or difficult to mix in water

Stability Stable under normal conditions

Personal Protective Equipment (PPE)
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Before handling LY456236 for disposal, ensure the following personal protective equipment is

worn:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedure
Follow these steps for the proper disposal of LY456236:

Assess the Waste: Determine if the LY456236 waste is in a solid or liquid form. If it is in a

solution, identify the solvent.

Container Selection:

Use a designated, leak-proof, and chemically compatible waste container.

The container must have a secure cap or lid to prevent spills.

Waste Segregation:

Do not mix LY456236 waste with other incompatible waste streams.

While not classified as hazardous, it is good practice to dispose of it in a container

designated for non-hazardous chemical waste.

Labeling:

Clearly label the waste container with the full chemical name: "LY456236".

Include the concentration and solvent if it is in a solution.

Affix a "Hazardous Waste" label if required by your institution's policies for all chemical

waste, regardless of classification[3].

Storage:
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Store the sealed waste container in a designated waste accumulation area within the

laboratory.

Keep the container closed except when adding waste[3].

Disposal Request:

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department.

Follow your institution's specific procedures for requesting a waste disposal

appointment[3].

Under no circumstances should LY456236 or its containers be disposed of in the regular trash

or down the drain[3].

Spill and First Aid Procedures
In the event of a spill or exposure, follow these guidelines:

Spill: For a dry spill, carefully sweep or scoop the material into a designated waste container.

For a solution, absorb the spill with an inert material and place it in the waste container.

Clean the affected area thoroughly.

Skin Contact: Immediately wash the affected area with soap and water[4].

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing[1].

Inhalation: Move to fresh air. If you feel unwell, seek medical advice[4].

Ingestion: Rinse your mouth with water. Seek immediate medical advice[4].

Disposal Workflow
The following diagram illustrates the decision-making process for the disposal of LY456236.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1663794?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://datasheets.scbt.com/sc-287170.pdf
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-506236&DocumentType=MSD&DocumentId=506236_SDS_NZ_EN.PDF&DocumentUID=382803432&Language=EN&Country=NZ&Origin=SERP
https://datasheets.scbt.com/sc-287170.pdf
https://datasheets.scbt.com/sc-287170.pdf
https://www.benchchem.com/product/b1663794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Decision to
Dispose of LY456236

Assess Waste Form
(Solid or Liquid)

Select Appropriate
Waste Container

Label Container with
'LY456236' and Contents

Segregate as Non-Hazardous
Chemical Waste

Store in Designated
Waste Area

Request Disposal via
Institutional EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of LY456236.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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